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This publication provides a detailed comparative analysis of WM-3835, a first-in-class inhibitor
of the histone acetyltransferase HBO1 (KAT7/MYST2), across various cancer types. This guide
synthesizes preclinical data to offer a comprehensive overview of its mechanism of action,
efficacy, and experimental protocols, alongside a comparison with alternative therapeutic
strategies.

Abstract

WM-3835 has emerged as a promising anti-cancer agent, demonstrating potent activity in
preclinical models of osteosarcoma, castration-resistant prostate cancer (CRPC), non-small
cell lung cancer (NSCLC), and acute myeloid leukemia (AML). By targeting HBO1, WM-3835
disrupts histone H3 and H4 acetylation, leading to the downregulation of key oncogenes, cell
cycle arrest, and apoptosis in cancer cells.[1][2][3][4][5] This guide provides a comparative
analysis of WM-3835's performance in these malignancies, supported by experimental data
and detailed methodologies to aid in the evaluation and design of future research.

Mechanism of Action: The Role of HBO1 Inhibition

WM-3835 exerts its anti-tumor effects by directly inhibiting the catalytic activity of HBO1, a
histone acetyltransferase that plays a crucial role in gene regulation and DNA replication.[3][6]
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HBOL is often overexpressed in various cancers, contributing to tumorigenesis.[3] Inhibition of
HBO1 by WM-3835 leads to a reduction in histone H3 lysine 14 acetylation (H3K14ac) and
histone H4 acetylation, which in turn downregulates the expression of several pro-cancerous
genes, including MYLK, HOXA9, CCR2, VEGFR2, and OCIADZ2.[2][4][7] This disruption of the
epigenetic landscape ultimately results in suppressed cancer cell proliferation, migration, and
the induction of apoptosis.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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